5-(3-Aminophenylethynyl)-nicotinonitrile
Description
5-(3-Aminophenylethynyl)-nicotinonitrile is a nicotinonitrile derivative featuring a pyridine core substituted at the 5-position with a 3-aminophenylethynyl group. Nicotinonitrile derivatives are widely studied for their applications in medicinal chemistry, catalysis, and materials science due to their tunable electronic and steric properties . The amino group on the phenyl ring may facilitate hydrogen bonding, improving solubility and target binding specificity compared to non-polar substituents.
Properties
Molecular Formula |
C14H9N3 |
|---|---|
Molecular Weight |
219.24 g/mol |
IUPAC Name |
5-[2-(3-aminophenyl)ethynyl]pyridine-3-carbonitrile |
InChI |
InChI=1S/C14H9N3/c15-8-13-6-12(9-17-10-13)5-4-11-2-1-3-14(16)7-11/h1-3,6-7,9-10H,16H2 |
InChI Key |
WWENZNSZCPYGQY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)N)C#CC2=CC(=CN=C2)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Electronic Effects : The ethynyl group in the target compound likely increases conjugation, altering UV/Vis absorption compared to hydroxymethyl or sulfanyl derivatives .
- Solubility: The 3-aminophenyl group may improve aqueous solubility relative to lipophilic substituents (e.g., cyclohexyl or chlorophenyl) .
- Synthetic Accessibility: Fluorinated and nitro-substituted analogs require specialized conditions (e.g., Method 2 in ), whereas the ethynyl group might be introduced via Sonogashira coupling, a common method for alkynylated pyridines.
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